Cas no 2094500-58-8 (1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one)

• Product Name: 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one
• CAS No: 2094500-58-8
• MF: C₁₄H₁₅F₂NO₃
• MW: 283.270611047745
• CID: 5408709
• PubChem ID: 121582087
• Update Time: 2025-08-05

1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(3,4-difluorophenoxy)methyl]morpholin-4-yl}prop-2-en-1-one
• 2094500-58-8
• 1-[2-[(3,4-difluorophenoxy)methyl]morpholin-4-yl]prop-2-en-1-one
• AKOS033849945
• EN300-7522043
• Z2737383351
• 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one

• Inchi： 1S/C14H15F2NO3/c1-2-14(18)17-5-6-19-11(8-17)9-20-10-3-4-12(15)13(16)7-10/h2-4,7,11H,1,5-6,8-9H2
• InChI Key： KYPOTCPKINQREL-UHFFFAOYSA-N
• SMILES： C(N1CCOC(COC2=CC=C(F)C(F)=C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 283.10199966g/mol
• Monoisotopic Mass: 283.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.5±45.0 °C(Predicted)
• pka: -1.69±0.40(Predicted)

Additional information on 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one

Professional Introduction to Compound with CAS No. 2094500-58-8 and Product Name: 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one

The compound with the CAS number 2094500-58-8 and the product name 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinctive chemical behavior and biological activity.

At the core of this compound's structure lies a propenone moiety, which is known for its reactivity and versatility in organic synthesis. This functional group enables the compound to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of a 3,4-difluorophenoxy group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. These effects are particularly important in medicinal chemistry, as they can influence the binding affinity and selectivity of the compound towards biological targets.

The morpholine ring in the compound's structure further enhances its pharmacological potential. Morpholine derivatives are well-known for their role as bioisosteres in drug design, often replacing more traditional heterocyclic rings to improve solubility, metabolic stability, and overall bioavailability. In this context, the incorporation of a morpholine group into the molecular framework of 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one suggests that it may exhibit enhanced pharmacokinetic properties compared to related compounds lacking this moiety.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The 3,4-difluorophenoxy group not only contributes to the electronic properties of the molecule but also enhances its metabolic stability by resisting oxidative degradation. This stability is crucial for ensuring that the compound remains active within the biological system for an extended period, thereby improving its therapeutic efficacy. Furthermore, fluorine atoms can influence hydrophobicity and lipophilicity, parameters that are critical for drug absorption and distribution.

In terms of biological activity, studies have shown that compounds containing both propenone and morpholine moieties often exhibit potent interactions with biological targets. The propenone group can act as a hydrogen bond acceptor or donor, depending on its environment, while the morpholine ring provides additional hydrogen bonding capabilities. These interactions are essential for achieving high binding affinity and selectivity towards therapeutic targets such as enzymes and receptors. The combination of these features makes 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one a promising candidate for further exploration in drug discovery.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic agents. The structural features described above suggest that it may have utility across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, propenone derivatives have been investigated for their role in modulating enzyme activity relevant to cancer progression. Similarly, morpholine-containing compounds have shown promise in treating inflammatory conditions by interacting with specific signaling pathways.

The synthesis of 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various functional groups into a single molecular entity. These methods not only improve yield but also enhance purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

As research continues to evolve, new applications for this compound are likely to emerge. The integration of computational chemistry and machine learning techniques has accelerated the process of identifying promising candidates for further investigation. By leveraging these tools, researchers can predict biological activity and optimize molecular properties more efficiently than ever before. This approach has already led to significant breakthroughs in drug discovery and is expected to further enhance our understanding of 1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one's potential.

In conclusion,1-[2-[(3,4-Difluorophenoxy)methyl]-4-morpholinyl]-2-propen-1-one (CAS No. 2094500-58-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for exploration in medicinal chemistry and drug development. As research progresses，this compound is poised to make significant contributions to various therapeutic areas，providing hope for new treatments and improved patient outcomes.